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Compound of Interest

Compound Name: Barium azide

Cat. No.: B098342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Barium azide, Ba(N₃)₂, is a white crystalline solid used in research and industrial

settings, notably as a source for high-purity nitrogen gas through thermal decomposition and in

the synthesis of other azide compounds.[1][2] While valuable, it is a primary explosive and a

potent toxin, demanding rigorous safety protocols for its handling and storage. Dry barium
azide is particularly hazardous as it is highly sensitive to shock, friction, and heat.[3][4] These

application notes provide detailed protocols to ensure the safe management of dry barium
azide in a laboratory environment.

Hazard Identification and Properties
Barium azide is classified as a highly toxic and explosive material.[1][2] Its primary hazards

stem from its instability, which can lead to violent decomposition, and its toxicity upon

exposure.

Table 1: Summary of Key Hazards
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Hazard Type Description Mitigation Measures

Explosive

Highly sensitive to heat,
shock, and friction,
especially when dry.[2][3]
Initial decomposition
begins around 160°C, with
potential for explosion at
225°C.[1]

Handle in a designated
area with a blast shield.
Use non-sparking tools.
Avoid grinding, impact,
and rapid heating. Store
away from heat sources.
Wetting the material
significantly reduces its
sensitivity.[2][5]

Toxic

Highly toxic if inhaled,

ingested, or absorbed through

the skin.[3][6] Can cause

irritation to the skin, eyes, and

respiratory system.[3]

Wear comprehensive Personal

Protective Equipment (PPE).

Handle only within a certified

chemical fume hood to prevent

inhalation of dust.

| Reactive | Reacts with strong acids to form the highly toxic and explosive hydrazoic acid

(HN₃).[7][8] Forms shock-sensitive heavy metal azides upon contact with metals like lead or

copper, which can accumulate in plumbing.[7][9] | Store away from incompatible materials,

especially acids and metals.[3] Never dispose of azide solutions down the drain.[7] |

Table 2: Physical and Chemical Properties of Barium Azide
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Property Value

Chemical Formula Ba(N₃)₂

Molar Mass 221.37 g/mol [1]

Appearance White crystalline solid[1]

Density 2.936 g/cm³[1]

Melting Point 126 °C (259 °F; 399 K)[1]

Decomposition
Initial decomposition at 160 °C; Explosion at 225

°C[1]

Solubility in Water 15.36 g/100 mL at 20 °C[1]

Solubility in Ethanol 0.017 g/100 mL at 16 °C[1]

| Insoluble In | Acetone, Ether[1] |

Experimental Protocols
Required Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling barium azide.

Hand Protection: Wear two pairs of nitrile gloves or a combination of Silver Shield gloves

under an outer pair of nitrile gloves.[7][9]

Eye and Face Protection: Chemical safety goggles and a full-face shield are required.[8][10]

Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[7] For larger

quantities, a chemical-resistant apron and sleeves are recommended.[6]

Respiratory Protection: All handling of dry barium azide must occur in a chemical fume

hood.[10]

Caption: Required sequence for donning PPE before handling barium azide.
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Proper storage is critical to prevent accidental detonation and degradation.

Verify Container: Ensure the barium azide is in a tightly sealed, clearly labeled container

made of compatible materials (e.g., glass or polyethylene). Do not use metal containers or

caps.

Location: Store in a designated, locked, and well-ventilated cabinet away from general

laboratory traffic. The storage area must be cool and dry.[3] Storage below room temperature

is recommended.[7][8]

Segregation: Store barium azide separately from all incompatible materials. A dedicated

secondary container is required.

Ignition Sources: Prohibit all sources of ignition, including open flames, static electricity, and

heat sources, from the storage area.[3]

Inventory: Maintain a detailed inventory log for all azide compounds.

Table 3: Incompatible Materials

Material Class Examples Reason for Incompatibility

Strong Acids
Hydrochloric acid, Sulfuric
acid

Forms highly toxic and
explosive hydrazoic acid.
[3]

Heavy Metals & Salts
Lead, copper, zinc, silver,

mercury

Forms extremely shock-

sensitive heavy metal azides.

[3][7]

| Other Reagents | Carbon disulfide, Bromine, Dimethyl sulfate | Can form violently explosive

compounds or react exothermically.[5][10] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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